Cas no 851079-49-7 (N-(2,4-dimethylphenyl)-2-{[1-(4-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-{[1-(4-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 851079-49-7
• MF: C₁₉H₁₈N₄O₃S
• MW: 382.436222553253
• CID: 5811308
• PubChem ID: 4284375
• Update Time: 2025-06-03

N-(2,4-dimethylphenyl)-2-{[1-(4-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide
• Acetamide, N-(2,4-dimethylphenyl)-2-[[1-(4-nitrophenyl)-1H-imidazol-2-yl]thio]-
• N-(2,4-dimethylphenyl)-2-{[1-(4-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• AKOS001580444
• N-(2,4-dimethylphenyl)-2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanylacetamide
• EU-0024559
• F0599-0549
• 851079-49-7

• Inchi： 1S/C19H18N4O3S/c1-13-3-8-17(14(2)11-13)21-18(24)12-27-19-20-9-10-22(19)15-4-6-16(7-5-15)23(25)26/h3-11H,12H2,1-2H3,(H,21,24)
• InChI Key： RKVUZMYGUHBZOX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CSC1N(C2=CC=C([N+]([O-])=O)C=C2)C=CN=1

Computed Properties

• Exact Mass: 382.11
• Monoisotopic Mass: 382.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: 4

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 13.21±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2,4-dimethylphenyl)-2-{[1-(4-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

Research Brief on N-(2,4-dimethylphenyl)-2-{[1-(4-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS: 851079-49-7)

N-(2,4-dimethylphenyl)-2-{[1-(4-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS: 851079-49-7) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique imidazole-thioacetamide scaffold, has been investigated for its biological activities, particularly in the context of enzyme inhibition and antimicrobial properties. The presence of both nitro and dimethylphenyl groups in its structure suggests potential interactions with biological targets, making it a promising candidate for further research.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 851079-49-7. One notable area of investigation is its role as a potential inhibitor of key enzymes involved in inflammatory pathways. Preliminary in vitro assays have demonstrated that this compound exhibits moderate to strong inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that 851079-49-7 could serve as a lead compound for the development of novel anti-inflammatory agents, although further optimization and in vivo studies are required to validate its efficacy and safety.

In addition to its anti-inflammatory potential, 851079-49-7 has also been explored for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This finding highlights the potential of 851079-49-7 as a scaffold for developing new antimicrobial agents to address the growing issue of antibiotic resistance.

The synthesis and structural optimization of 851079-49-7 have also been subjects of recent research. A team of chemists recently developed a more efficient synthetic route for this compound, reducing the number of steps and improving overall yield. This advancement is critical for scaling up production and facilitating further pharmacological evaluations. Moreover, computational modeling studies have provided insights into the structure-activity relationship (SAR) of 851079-49-7, identifying key functional groups that contribute to its biological activity. These insights are expected to guide the design of derivatives with enhanced potency and selectivity.

Despite these promising findings, challenges remain in the development of 851079-49-7 as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic medicinal chemistry efforts. Current research is also exploring the compound's pharmacokinetic properties and toxicity profile, which are essential for determining its suitability for clinical development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, N-(2,4-dimethylphenyl)-2-{[1-(4-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS: 851079-49-7) represents a promising chemical entity with diverse biological activities. Its potential applications in anti-inflammatory and antimicrobial therapies make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and advancing it through preclinical development to fully realize its therapeutic potential.